Cas no 1807092-10-9 (Ethyl 5-cyano-3-methyl-2-(trifluoromethylthio)phenylacetate)

• Product Name: Ethyl 5-cyano-3-methyl-2-(trifluoromethylthio)phenylacetate
• CAS No: 1807092-10-9
• MF: C₁₃H₁₂F₃NO₂S
• MW: 303.300092697144
• CID: 5003359
• Update Time: 2025-07-19

Ethyl 5-cyano-3-methyl-2-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-3-methyl-2-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C13H12F3NO2S/c1-3-19-11(18)6-10-5-9(7-17)4-8(2)12(10)20-13(14,15)16/h4-5H,3,6H2,1-2H3
• InChI Key： SICVMEHSHGPWJQ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C(C)=CC(C#N)=CC=1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 391
• XLogP3: 3.9
• Topological Polar Surface Area: 75.4

Additional information on Ethyl 5-cyano-3-methyl-2-(trifluoromethylthio)phenylacetate

Comprehensive Overview of Ethyl 5-cyano-3-methyl-2-(trifluoromethylthio)phenylacetate (CAS No. 1807092-10-9)

Ethyl 5-cyano-3-methyl-2-(trifluoromethylthio)phenylacetate is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyano group, trifluoromethylthio moiety, and ester functionality, makes it a valuable intermediate in synthetic chemistry. The compound's CAS number, 1807092-10-9, ensures precise identification in regulatory and commercial contexts. Researchers are increasingly interested in this compound due to its potential role in developing novel bioactive molecules, particularly in the fields of drug discovery and crop protection.

The growing demand for fluorinated compounds in modern chemistry has placed Ethyl 5-cyano-3-methyl-2-(trifluoromethylthio)phenylacetate in the spotlight. Fluorinated molecules are known for their enhanced stability, bioavailability, and metabolic resistance, which are critical properties in pharmaceutical intermediates. Recent studies highlight the importance of trifluoromethylthio groups in improving the lipophilicity and membrane permeability of drug candidates, aligning with current trends in medicinal chemistry optimization. This compound's versatility also extends to agrochemical formulations, where its structural motifs contribute to the development of next-generation pesticides with improved efficacy and environmental profiles.

From a synthetic perspective, Ethyl 5-cyano-3-methyl-2-(trifluoromethylthio)phenylacetate serves as a key building block for heterocyclic compounds. Its cyano group offers a reactive site for further functionalization, enabling the construction of diverse molecular architectures. Chemists leverage this feature to create pyridine, pyrimidine, and triazole derivatives, which are prevalent in many FDA-approved drugs. The compound's ester group further enhances its utility, allowing for straightforward hydrolysis or transesterification reactions to yield carboxylic acids or other ester variants, respectively.

In the context of green chemistry, researchers are exploring sustainable methods to synthesize Ethyl 5-cyano-3-methyl-2-(trifluoromethylthio)phenylacetate. Catalytic processes, such as palladium-catalyzed cross-coupling and photocatalytic reactions, are being investigated to minimize waste and reduce energy consumption. These efforts align with the broader industry shift toward environmentally friendly synthesis, addressing concerns about the ecological impact of chemical manufacturing. Additionally, the compound's potential applications in material science, such as in the development of organic semiconductors or liquid crystals, are gaining attention due to its electron-withdrawing substituents.

Quality control and analytical characterization of Ethyl 5-cyano-3-methyl-2-(trifluoromethylthio)phenylacetate rely on advanced techniques like HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound's purity and consistency, which are crucial for reproducible research outcomes. Suppliers and manufacturers emphasize batch-to-batch consistency to meet the stringent requirements of academic and industrial laboratories. Furthermore, the compound's stability under various storage conditions is a key consideration for long-term usability, with recommendations typically including protection from moisture and light.

The commercial availability of Ethyl 5-cyano-3-methyl-2-(trifluoromethylthio)phenylacetate has expanded significantly, driven by its rising demand in high-throughput screening and combinatorial chemistry. Custom synthesis services also offer tailored modifications to the core structure, enabling researchers to access analogs for structure-activity relationship (SAR) studies. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing precision medicine and sustainable agriculture, reflecting the intersection of innovation and practicality in modern chemical research.